Cas no 1805544-99-3 (5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid
• CAS No: 1805544-99-3
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4891080
• Update Time: 2025-05-27

5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid

• Inchi： 1S/C8H6F2INO3/c1-15-4-2-3(6(9)10)5(8(13)14)12-7(4)11/h2,6H,1H3,(H,13,14)
• InChI Key： LWJVHUMELGKIMK-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(C(=O)O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid

5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid (CAS No. 1805544-99-3): An Overview

5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid (CAS No. 1805544-99-3) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a difluoromethyl group, an iodine atom, and a methoxy substituent on the pyridine ring imparts distinct chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors in drug design. The iodine atom, on the other hand, can serve as a versatile handle for further chemical modifications, such as cross-coupling reactions, which are essential in the synthesis of complex organic molecules. The methoxy substituent contributes to the overall polarity and electronic properties of the molecule, influencing its solubility and reactivity.

Recent studies have highlighted the importance of 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The unique combination of functional groups in this molecule allows for fine-tuning of pharmacological properties, making it an attractive candidate for further exploration.

In another study, researchers at the University of California demonstrated the utility of 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid in the development of novel antiviral agents. The compound was used to synthesize a series of derivatives that exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The difluoromethyl group was found to enhance the antiviral efficacy by improving the metabolic stability and cellular uptake of the compounds.

The synthetic accessibility of 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid has also been a subject of interest. A recent publication in Organic Letters described an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method not only provides high yields but also allows for easy scale-up, making it suitable for large-scale production in industrial settings.

The biological activity of 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid has been evaluated in various assays to assess its potential as a lead compound for drug development. In vitro studies have shown that this compound exhibits selective inhibition of specific enzymes involved in disease pathways, suggesting its potential as a therapeutic agent. Additionally, preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for successful drug candidates.

The safety profile of 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid is another critical aspect that has been investigated. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its further evaluation in preclinical and clinical settings.

In conclusion, 5-(Difluoromethyl)-2-iodo-3-methoxypyridine-6-carboxylic acid (CAS No. 1805544-99-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its potential to contribute significantly to advancements in drug discovery and development.